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Compound of Interest

Compound Name: Benzyl-PEG12-Ots

Cat. No.: B15074111

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for Benzyl-
PEG12-Ots, a polyethylene glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera)
linker. Due to the absence of a specific Material Safety Data Sheet (MSDS), this document
compiles information based on the chemical properties of its constituent parts—the benzyl
group, the PEG12 linker, and the tosylate leaving group—along with general principles for
handling laboratory chemicals of this nature.

Chemical and Physical Properties

Benzyl-PEG12-Ots is a complex molecule used in the synthesis of PROTACSs, which are
designed to selectively degrade target proteins within cells.[1] A summary of its key chemical
identifiers and properties is provided in the table below.
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Property Value Reference
1-phenyl-
2,5,8,11,14,17,20,23,26,29,32,

Chemical Name 35-dodecaoxaheptatriacontan-  [2]
37-yl 4-

methylbenzenesulfonate

Synonyms Benzyl-PEG12-Ots [2]
Chemical Formula C38H62015S [2]
Molecular Weight 790.96 g/mol [2]
Not specified (likely a solid or
Appearance _
oil)
Solubility Soluble in DMSO [2]
Purity Varies by supplier [2]

Hazard Identification and Toxicology

A specific toxicological profile for Benzyl-PEG12-Ots is not publicly available. However, an
assessment can be made by considering its structural components.

» Polyethylene Glycol (PEG): The PEG component of the molecule is generally considered to
have low toxicity.[3][4][5] Studies on PEGylated biopharmaceuticals indicate that adverse
effects are more commonly associated with the active drug molecule rather than the PEG
moiety itself.[6] High doses of PEG administered parenterally have been shown to target the
kidneys, which are the primary route of excretion.[3] Cellular vacuolation, particularly in
phagocytes, has been observed in toxicology studies of some PEGylated
biopharmaceuticals, though this has not been linked to organ dysfunction.[6]

o Tosylate Group: The tosylate group is a good leaving group, making the compound reactive
towards nucleophiles.[7][8][9] While tosylates themselves are not typically considered highly
toxic, the reagents used in their synthesis, such as tosyl chloride, are hazardous.[10][11]
Therefore, residual amounts of these reagents could be present in the final product.
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e Benzyl Group: The benzyl group is a common organic moiety. While benzyl alcohol itself has
low acute toxicity, it can be a mild skin and eye irritant.

Overall Hazard Profile: Based on its components, Benzyl-PEG12-Ots should be handled as a
potentially hazardous chemical. The primary concerns are related to its reactivity due to the
tosylate group and the potential for uncharacterized biological effects as it is designed to be a
linker for biologically active molecules. It is intended for research use only and is not for human
or veterinary use.[2]

Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of laboratory
personnel and the integrity of the compound.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15074111?utm_src=pdf-body
https://www.medkoo.com/products/54412
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15074111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aspect Recommendation Reference

Wear standard laboratory

) ) attire, including a lab coat,
Personal Protective Equipment

(PPE) safety glasses with side General laboratory practice

shields, and chemical-resistant

gloves.

Handle in a well-ventilated
area, preferably in a chemical

Handling fume hood, to avoid inhalation General laboratory practice
of any dust or vapors. Avoid

contact with skin and eyes.

Store in a dry, dark place. For

short-term storage (days to

weeks), a temperature of 0 - 4
Storage ] [2]

°C is recommended. For long-

term storage (months to

years), store at -20 °C.

Shipped under ambient
temperature as a non-
o hazardous chemical. The
Shipping ] [2]
product is stable for several

weeks during ordinary

shipping.

Experimental Protocols and Workflows
General Workflow for Safe Handling

The following diagram illustrates a general workflow for the safe handling of Benzyl-PEG12-
Ots in a research setting.
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Caption: General workflow for safe handling of chemical compounds.
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Decision Tree for Emergency Response

This diagram outlines the appropriate actions to take in the event of an accidental exposure to
Benzyl-PEG12-Ots.

Exposure Event

Eye Contact Inhalation

Wash with soap and water Move to fresh air. . .
for 15 minutes. Flush with water for 15 minutes. If breathing is difficult, Ml mguth with wgger.
. P . . . . . Do NOT induce vomiting.
Seek medical attention if Seek immediate medical attention. provide oxygen. S el mEsTe S
irritation persists. Seek medical attention. .

Click to download full resolution via product page
Caption: Decision tree for emergency response to chemical exposure.
First-Aid Measures
In the event of exposure, follow these first-aid measures:

» After Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing. If irritation develops or persists, seek
medical attention.
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o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
appropriate foam.

o Specific Hazards Arising from the Chemical: Combustion may produce hazardous fumes,
including carbon oxides and sulfur oxides.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full
protective gear.

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.
Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, dry sand) and
place in a suitable, labeled container for disposal.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Consult with a licensed professional waste disposal service to
dispose of this material.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet (MSDS). All laboratory personnel should be trained in the proper handling of
chemicals and should consult with their institution's Environmental Health and Safety (EHS)
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department for specific guidance. The information provided is based on the current state of
knowledge and is believed to be accurate, but no warranty, express or implied, is made.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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